Cas no 1261476-34-9 (Methyl 4-(bromomethyl)-3-cyanophenylacetate)

• Product Name: Methyl 4-(bromomethyl)-3-cyanophenylacetate
• CAS No: 1261476-34-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4938922
• Update Time: 2025-10-28

Methyl 4-(bromomethyl)-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-cyanophenylacetate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)5-8-2-3-9(6-12)10(4-8)7-13/h2-4H,5-6H2,1H3
• InChI Key： LKZPAECLAXIYMY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C#N)CC(=O)OC

Computed Properties

• Exact Mass: 266.98949 g/mol
• Monoisotopic Mass: 266.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1
• Molecular Weight: 268.11

Additional information on Methyl 4-(bromomethyl)-3-cyanophenylacetate

Recent Advances in the Application of Methyl 4-(bromomethyl)-3-cyanophenylacetate (CAS: 1261476-34-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-(bromomethyl)-3-cyanophenylacetate (CAS: 1261476-34-9) has emerged as a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its reactive bromomethyl and cyano functional groups. This research brief synthesizes the latest findings on the applications, synthetic methodologies, and pharmacological potential of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-(bromomethyl)-3-cyanophenylacetate as a key building block in the synthesis of kinase inhibitors targeting cancer-related pathways. The bromomethyl group facilitated efficient alkylation reactions, while the cyano group served as a handle for further derivatization, enabling the rapid generation of diverse compound libraries. The study reported several lead compounds with nanomolar potency against specific kinase targets, underscoring the compound's value in drug discovery.

In the realm of chemical biology, researchers have exploited the reactivity of 1261476-34-9 to develop activity-based probes for studying enzyme function. A recent ACS Chemical Biology publication detailed its incorporation into probes targeting cysteine proteases, where the bromomethyl group acted as an electrophilic warhead. These probes enabled real-time monitoring of enzyme activity in complex biological systems, offering new insights into protease regulation and potential therapeutic interventions.

Synthetic methodology developments have also advanced significantly. A 2024 Organic Letters report described a novel, high-yield route to Methyl 4-(bromomethyl)-3-cyanophenylacetate from readily available starting materials, addressing previous challenges in scalability. The improved synthesis features a one-pot bromination-esterification sequence with excellent regioselectivity, making the compound more accessible for research applications.

Pharmacological evaluations of derivatives stemming from this scaffold have shown promising results. Several research groups have reported compounds with dual activity as both antimicrobial and anti-inflammatory agents, suggesting potential applications in treating complex infections. The structural flexibility imparted by the ester and cyano groups allows for fine-tuning of physicochemical properties, a critical factor in drug development.

Looking forward, the unique reactivity profile of Methyl 4-(bromomethyl)-3-cyanophenylacetate continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's versatility ensures its ongoing relevance in chemical biology and pharmaceutical research, with new applications likely to emerge as synthetic and screening technologies advance.